Cas no 90134-46-6 (2-Pentyn-1-ol, 5-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-)

• Product Name: 2-Pentyn-1-ol, 5-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-
• CAS No: 90134-46-6
• MF: C₁₁H₂₂O₂Si
• MW: 214.37668466568
• CID: 793605
• PubChem ID: 11820573
• Update Time: 2025-04-19

2-Pentyn-1-ol, 5-[[(1,1-dimethylethyl)dimethylsilyl]oxy]- Chemical and Physical Properties

Names and Identifiers

• 2-Pentyn-1-ol, 5-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-
• 5-[tert-butyl(dimethyl)silyl]oxypent-2-yn-1-ol
• SCHEMBL15319537
• 90134-46-6
• DTXSID30473783

• Inchi： 1S/C11H22O2Si/c1-11(2,3)14(4,5)13-10-8-6-7-9-12/h12H,8-10H2,1-5H3
• InChI Key： HHKHLMZEHVBXRG-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OCCC#CCO

Computed Properties

• Exact Mass: 214.138906475g/mol
• Monoisotopic Mass: 214.138906475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46000
• LogP: 2.39400